Cas no 353292-97-4 (Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester)

• Product Name: Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester
• CAS No: 353292-97-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD20697010
• CID: 1469711
• PubChem ID: 12115512
• Update Time: 2025-06-12

Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester
• methyl 2-((3-aminopyridin-2-yl)oxy)acetate
• methyl 2-(3-aminopyridin-2-yl)oxyacetate
• SCHEMBL3251631
• A1-11744
• (3-Aminopyridin-2-yloxy)-acetic acid methyl ester
• (3-amino-pyridin-2-yloxy)-acetic acid methyl ester
• 353292-97-4
• IBCASEQWCJDLNS-UHFFFAOYSA-N
• 3-amino-2-(methoxycarbonyl)methoxypyridine

• MDL： MFCD20697010
• Inchi： 1S/C8H10N2O3/c1-12-7(11)5-13-8-6(9)3-2-4-10-8/h2-4H,5,9H2,1H3
• InChI Key： IBCASEQWCJDLNS-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 74.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester

Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester (CAS No. 353292-97-4): A Comprehensive Overview

Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester, identified by its CAS number 353292-97-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining a pyridine ring with an acetic acid ester moiety, has garnered attention for its potential applications in drug development and biochemical studies. The structure-activity relationship (SAR) of this molecule suggests that it may exhibit diverse biological activities, making it a valuable candidate for further investigation.

The molecular formula of Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester can be represented as C₇H₉N₂O₃. This composition highlights the presence of nitrogen atoms within the pyridine ring, which is a common feature in bioactive molecules. The nitrogen atoms in pyridine can participate in hydrogen bonding and coordinate with metal ions, making this compound a versatile scaffold for medicinal chemistry applications. The ester group at the end of the molecule provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The pyridine-based compounds have shown promise in this area due to their ability to interact with biological targets through multiple binding modes. Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes such as kinases and phosphatases play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. The amino-pyridine moiety present in Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester can serve as a hinge binder or an allosteric modulator, depending on the specific target enzyme. This flexibility makes it an attractive scaffold for designing novel inhibitors.

The synthesis of Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine derivative followed by functionalization with an acetic acid ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and potential clinical applications.

Evaluation of Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester has been conducted using various biochemical assays to assess its interaction with target proteins. In vitro studies have demonstrated that this compound can inhibit the activity of certain kinases with high specificity. This specificity is crucial for minimizing side effects and improving therapeutic efficacy. Additionally, computational modeling techniques have been used to predict binding modes and affinity constants, providing valuable insights into how the compound interacts with its biological targets.

The pharmacokinetic properties of Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester are also under investigation to determine its suitability for drug development. Parameters such as solubility, stability, and metabolic clearance rates are critical factors that influence a compound's bioavailability and overall efficacy. Preliminary studies suggest that this compound exhibits favorable solubility characteristics and moderate stability under physiological conditions, making it a promising candidate for further development.

In conclusion, Acetic acid, [(3-amino-2-pyridinyl)oxy]-, methyl ester (CAS No. 353292-97-4) is a structurally unique compound with significant potential in pharmaceutical research. Its ability to modulate enzyme activity and its favorable physicochemical properties make it an attractive candidate for drug development. Further research is warranted to fully elucidate its biological activities and therapeutic potential.